2-[2-(prop-2-yn-1-yloxy)ethoxy]acetic acid
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Overview
Description
“2-[2-(prop-2-yn-1-yloxy)ethoxy]acetic acid” is a chemical compound with the IUPAC name 2-(2-(2-(prop-2-yn-1-yloxy)ethoxy)ethoxy)acetic acid . It has a molecular weight of 202.21 . The compound is stored at -10°C and is in liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H14O5/c1-2-3-12-4-5-13-6-7-14-8-9(10)11/h1H,3-8H2,(H,10,11) . This indicates that the compound has a molecular formula of C9H14O5 .Chemical Reactions Analysis
As mentioned earlier, the propargyl group in this compound can react with azide compounds in copper-catalyzed azide-alkyne click chemistry to form a triazole linkage .Physical and Chemical Properties Analysis
The compound has a molecular weight of 202.21 . It is a liquid at room temperature and is stored at -10°C .Scientific Research Applications
Liposome Coupling in Immunization
Frisch et al. (1996) synthesized derivatives of 2-[2-(prop-2-yn-1-yloxy)ethoxy]acetic acid for incorporation into liposomal constructs used in immunization with synthetic peptides. These derivatives were used to couple peptides to liposomal carriers, offering potential in the development of synthetic vaccination formulations (Frisch, Boeckler, & Schuber, 1996).
Chiral Auxiliary Compound
Majewska (2019) explored the use of a compound structurally similar to this compound as a chiral phosphonic auxiliary. This research found its potential use as a chiral derivatizing agent for amines and alcohols, demonstrating its utility in chemical analysis (Majewska, 2019).
Biomonitoring of Technical Grade Solvents
Laitinen (1997) conducted a study on the biomonitoring of solvents related to this compound. The research provided insights into the assessment of exposure to these solvents, underlining its importance in occupational health (Laitinen, 1997).
Biotransformation and Configuration Determination
Majewska (2015) investigated the biotransformation of a compound related to this compound, which provided insights into the stereochemical aspects of these compounds. This research is significant for understanding the molecular behavior of such compounds (Majewska, 2015).
Enzymatic Kinetic Resolution
Olah et al. (2018) studied the use of acetic acid esters, similar to this compound, as acylating agents in the kinetic resolution of chiral amines. This research contributes to the understanding of enantioselective synthesis and catalysis (Olah, Kovacs, Katona, Hornyánszky, & Poppe, 2018).
Urinary Organic Acids Analysis
Kamerling et al. (1977) identified (2-ethoxyethoxy)acetic acid in urine samples, suggesting its formation from exogenous precursors and highlighting its relevance in metabolic studies (Kamerling, Durán, Bruinvis, Ketting, Wadman, de Groot, & Hommes, 1977).
Synthesis of Thiourea Derivatives
Kulakov et al. (2010) researched the synthesis of thiourea derivatives from a compound related to this compound, offering insights into novel synthetic routes and compound characterizations (Kulakov, Nurkenov, Turdybekov, Ainabaev, & Zhambekov, 2010).
Synthesis and Properties Studies
Guo Ming (2001) conducted research on the synthesis and properties of compounds structurally similar to this compound, contributing to the field of synthetic chemistry and materials science (Guo Ming, 2001).
Occupational Health Monitoring
Lowry et al. (1993) discussed the application of urinary 2-ethoxyacetic acid for assessing exposure to related solvents in occupational settings. This research underscores the importance of biomonitoring in ensuring workplace safety (Lowry, Stumpp, Orbaugh, & Rieders, 1993).
Safety and Hazards
Mechanism of Action
Target of Action
Propynyl-PEG1-Ac, also known as 2-[2-(prop-2-yn-1-yloxy)ethoxy]acetic acid, is a PEG-based PROTAC linker . The primary targets of this compound are proteins that can be selectively degraded by the ubiquitin-proteasome system . The specific target protein is determined by the other ligand in the PROTAC molecule .
Mode of Action
Propynyl-PEG1-Ac operates by connecting two different ligands: one for an E3 ubiquitin ligase and the other for the target protein . This compound contains an Alkyne group and can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAc) with molecules containing Azide groups . The formation of this bond allows the PROTAC molecule to bring the target protein and the E3 ligase into close proximity, facilitating the transfer of ubiquitin to the target protein .
Biochemical Pathways
The action of Propynyl-PEG1-Ac primarily affects the ubiquitin-proteasome system . This system is responsible for the degradation of proteins within the cell. By directing specific proteins for degradation, PROTACs like Propynyl-PEG1-Ac can influence various biochemical pathways depending on the function of the target protein .
Pharmacokinetics
The properties of the protac molecule as a whole, including its bioavailability, would be influenced by both the linker and the ligands it connects .
Result of Action
The primary result of Propynyl-PEG1-Ac’s action is the selective degradation of its target protein . This can lead to a variety of molecular and cellular effects depending on the role of the target protein. For instance, if the target protein is a key player in a disease pathway, its degradation could potentially disrupt that pathway and alleviate disease symptoms .
Action Environment
The action, efficacy, and stability of Propynyl-PEG1-Ac can be influenced by various environmental factors. These may include the presence of other molecules that can react with the Alkyne or Azide groups, the availability of copper ions needed for the CuAAc reaction, and the conditions within the cell such as pH and temperature . .
Properties
IUPAC Name |
2-(2-prop-2-ynoxyethoxy)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O4/c1-2-3-10-4-5-11-6-7(8)9/h1H,3-6H2,(H,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFHMCWOCIIQXLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCOCCOCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
944561-45-9 |
Source
|
Record name | 2-[2-(prop-2-yn-1-yloxy)ethoxy]acetic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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